Cas no 4378-79-4 (1-4-(propan-2-yl)phenylethane-1-thiol)

1-4-(Propan-2-yl)phenylethane-1-thiol is a sulfur-containing aromatic compound characterized by its isopropyl-substituted phenyl group and thiol functionality. This structure imparts reactivity typical of thiols, including nucleophilic and metal-binding properties, while the aromatic component enhances stability. The compound is of interest in organic synthesis, particularly in the preparation of thioethers, metal complexes, and as a potential intermediate in pharmaceutical or agrochemical applications. Its well-defined molecular architecture allows for precise modifications, making it valuable in research and specialty chemical development. The thiol group also enables its use in surface functionalization and polymer chemistry, where controlled reactivity is essential. Proper handling is required due to its potential odor and sensitivity to oxidation.

1-4-(propan-2-yl)phenylethane-1-thiol structure

4378-79-4 structure

Product Name:1-4-(propan-2-yl)phenylethane-1-thiol

CAS No:4378-79-4

MF:C₁₁H₁₆S

MW:180.309741973877

CID:1515866

PubChem ID:43124106

Update Time:2025-06-08

1-4-(propan-2-yl)phenylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanethiol, a-methyl-4-(1-methylethyl)-
- Benzenemethanethiol, α-methyl-4-(1-methylethyl)-
- 1-4-(propan-2-yl)phenylethane-1-thiol
- Inchi： 1S/C11H16S/c1-8(2)10-4-6-11(7-5-10)9(3)12/h4-9,12H,1-3H3
- InChI Key： GFJHFMGCAQGWFI-UHFFFAOYSA-N
- SMILES： C(C1C=CC(C(S)C)=CC=1)(C)C

Computed Properties

Exact Mass: 180.09727168g/mol
Monoisotopic Mass: 180.09727168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 1Å²

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